Cas no 582-16-1 (2,7-Dimethylnaphthalene)

2,7-Dimethylnaphthalene Properties

Names and Identifiers

• 2,7-dimethylnaphthalene
• 2,7-Dimethylnaphthalene Solution
• Naphthalene, 2,7-dimethyl-
• 2,7-DMN
• 2,7-dimethyl-naphthalene
• ON63XH5BQ4
• LRQYSMQNJLZKPS-UHFFFAOYSA-N
• NSC36851
• OR3785
• FCH931640
• BDBM50159240
• 6027AE
• VZ23030
• AK326678
• Naphthalene, 2,7-dimethyl- (8CI)(9CI)
• 2,7-Dimethylnaphthalene, 99%
• NSC 36851
• SY049119
• FT-0632434
• UNII-ON63XH5BQ4
• Q27121295
• 582-16-1
• MFCD00004121
• NS00033885
• DTXSID7060386
• DS-11890
• 2 pound not7-Dimethylnaphthalene
• EINECS 209-477-1
• D0752
• CS-0038993
• AKOS006221862
• CHEBI:48632
• NSC-36851
• AI3-17610
• A831788
• CHEMBL195036
• SB37788
• DTXCID9042336
• Naphthalene, 2,7-dimethyl-(8CI)(9CI)
• Naphthalene, 2,7-dimethyl-(8CI)
• DB-020264
• +Expand

• MDL： MFCD00004121
• InChIKey： LRQYSMQNJLZKPS-UHFFFAOYSA-N
• Inchi： 1S/C12H12/c1-9-3-5-11-6-4-10(2)8-12(11)7-9/h3-8H,1-2H3
• SMILES： C12C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C([H])=C([H])C(C([H])([H])[H])=C2[H]
• BRN： 1852737

Computed Properties

• Exact Mass: 156.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 156.093900383g/mol
• Heavy Atom Count: 12
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.45660
• PSA: 0.00000
• Refractive Index: 1.5956 (estimate)
• Boiling Point: 263 °C(lit.)
• Melting Point: 94-97 °C (lit.)
• Flash Point: 262-264°C
• Density: 1.0030

2,7-Dimethylnaphthalene Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335

2,7-Dimethylnaphthalene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons